Cas no 2229328-87-2 (4-(3,3-difluorocyclobutoxy)piperidine)

• Product Name: 4-(3,3-difluorocyclobutoxy)piperidine
• CAS No: 2229328-87-2
• MF: C₉H₁₅F₂NO
• MW: 191.218309640884
• CID: 6302053
• PubChem ID: 165840384
• Update Time: 2025-06-13

4-(3,3-difluorocyclobutoxy)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(3,3-difluorocyclobutoxy)piperidine
• EN300-1948720
• 2229328-87-2

• Inchi： 1S/C9H15F2NO/c10-9(11)5-8(6-9)13-7-1-3-12-4-2-7/h7-8,12H,1-6H2
• InChI Key： VOIQQMIBVTZAKS-UHFFFAOYSA-N
• SMILES： FC1(CC(C1)OC1CCNCC1)F

Computed Properties

• Exact Mass: 191.11217043g/mol
• Monoisotopic Mass: 191.11217043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 21.3Ų

Additional information on 4-(3,3-difluorocyclobutoxy)piperidine

Recent Advances in the Study of 4-(3,3-Difluorocyclobutoxy)piperidine (CAS: 2229328-87-2) in Chemical Biology and Pharmaceutical Research

4-(3,3-Difluorocyclobutoxy)piperidine (CAS: 2229328-87-2) is a structurally unique compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its difluorocyclobutyl and piperidine moieties, exhibits promising potential as a versatile scaffold for drug discovery and development. Recent studies have explored its applications in targeting various biological pathways, particularly in the central nervous system (CNS) and metabolic disorders.

One of the key areas of interest is the compound's role as a building block for the synthesis of novel kinase inhibitors. Researchers have demonstrated that the incorporation of 4-(3,3-difluorocyclobutoxy)piperidine into small-molecule inhibitors can enhance their binding affinity and selectivity for specific kinase targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its utility in the development of inhibitors targeting the PI3K/AKT/mTOR pathway, which is implicated in cancer and metabolic diseases.

In addition to its applications in kinase inhibition, 4-(3,3-difluorocyclobutoxy)piperidine has also been investigated for its potential as a modulator of G protein-coupled receptors (GPCRs). A recent preprint on bioRxiv reported that derivatives of this compound exhibit high affinity for certain serotonin receptors, suggesting its potential utility in the treatment of neuropsychiatric disorders such as depression and anxiety. The study employed a combination of molecular docking and in vitro binding assays to validate these findings.

Another notable advancement is the use of 4-(3,3-difluorocyclobutoxy)piperidine in the design of positron emission tomography (PET) tracers. A 2024 study in ACS Chemical Neuroscience described the synthesis of a fluorine-18 labeled derivative of this compound, which showed excellent brain penetration and binding specificity in preclinical models. This development opens new avenues for non-invasive imaging of neurological targets in vivo.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of 4-(3,3-difluorocyclobutoxy)piperidine-based compounds. Recent research has focused on improving metabolic stability and reducing off-target effects through structural modifications. For example, a team at the University of California, San Francisco, has reported the development of prodrug derivatives that exhibit enhanced bioavailability and reduced toxicity in animal models.

In conclusion, 4-(3,3-difluorocyclobutoxy)piperidine (CAS: 2229328-87-2) represents a valuable scaffold in modern drug discovery, with applications spanning kinase inhibition, GPCR modulation, and diagnostic imaging. Ongoing research aims to further elucidate its pharmacological potential and address existing limitations. As the field progresses, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.